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Compound of Interest

Compound Name: Parpl-IN-17

Cat. No.: B15138772

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Parp1-IN-17 is not
publicly available. This document provides guidance based on general best practices for the
handling and disposal of novel, research-grade small molecule inhibitors. Researchers must
consult their institution's Environmental Health and Safety (EHS) department for specific
protocols and comply with all local, state, and federal regulations. The information herein is
intended to supplement, not replace, institutional safety procedures.

This guide provides essential procedural information for the safe handling and proper disposal
of Parp1-IN-17, a potent PARP-1 inhibitor used in laboratory research. Adherence to these
guidelines is critical for ensuring personnel safety and environmental compliance.

l. Quantitative Data

Due to the absence of a specific Safety Data Sheet, comprehensive quantitative data for
Parp1-IN-17 is limited. The following table summarizes the available information. Researchers
should always treat this compound as potentially hazardous.
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Parameter Data Source

Product Name Parpl-IN-17 MedchemExpress

CAS Number Not Publicly Available

Molecular Formula Not Publicly Available

Molecular Weight Not Publicly Available
PARP-1: 19.24 nM, PARP-2:

IC50 Values MedchemExpress[1]
32.58 nM

. ) ) General knowledge of similar
Physical Form Typically a solid powder
compounds

Solubili Soluble in organic solvents like ~ General knowledge of similar
olubili
Y DMSO compounds

Il. Experimental Protocols: Proper Disposal
Procedures

The disposal of Parp1-IN-17 and associated materials must be handled as hazardous chemical
waste. The following step-by-step protocol outlines the required procedures.

A. Personal Protective Equipment (PPE) and Handling:

o Engineering Controls: All handling of solid Parp1-IN-17 and its solutions must be conducted
within a certified chemical fume hood to prevent inhalation of dust or aerosols.

o Standard PPE: At a minimum, personnel must wear:
o Safety goggles to protect from splashes.
o A flame-resistant lab coat.
o Chemical-resistant gloves (nitrile or neoprene). Double-gloving is recommended.

o Hygiene: Avoid all direct contact with the skin, eyes, and clothing. Wash hands thoroughly
after handling.
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B. Waste Segregation and Collection:

« ldentify Waste Streams: All materials that have come into contact with Parp1-IN-17 are
considered hazardous waste. This includes:

o

Unused or expired solid compound.

[¢]

Stock solutions and working solutions.

o

Contaminated labware (e.g., pipette tips, tubes, flasks, vials).

[e]

Contaminated PPE (e.g., gloves, disposable lab coats).
e Solid Waste:

o Collect unused solid Parp1-IN-17 and contaminated disposable labware (e.g., weighing
paper, pipette tips) in a designated, leak-proof hazardous waste container lined with a
heavy-duty plastic bag.[2]

o This container must be clearly labeled as "Hazardous Waste" and list "Parp1-IN-17" as a
component.[2][3]

e Liquid Waste:

o Collect all solutions containing Parp1-IN-17 (e.g., stock solutions, experimental media) in
a dedicated, leak-proof, and chemically compatible liquid waste container (e.g., a high-
density polyethylene or glass bottle).[4]

o Do not mix with incompatible waste streams. For instance, halogenated and non-
halogenated solvents should generally be kept separate.

o Keep the liquid waste container securely capped when not in use.
o Empty Container Disposal:

o A container that held Parp1-IN-17 is not considered empty until it has been triple-rinsed
with a suitable solvent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15138772?utm_src=pdf-body
https://www.benchchem.com/product/b15138772?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Sec61_IN_4_and_Related_Small_Molecule_Inhibitors.pdf
https://www.benchchem.com/product/b15138772?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Sec61_IN_4_and_Related_Small_Molecule_Inhibitors.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.benchchem.com/product/b15138772?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15138772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The first rinseate is considered hazardous and must be collected and disposed of as liquid
hazardous waste. Subsequent rinses may also need to be collected depending on
institutional policy.

o After proper rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous lab glass or plastic.

C. Waste Storage and Disposal:
o Labeling: All hazardous waste containers must be accurately and clearly labeled with:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "Parp1-IN-17".

[¢]

The approximate concentration and solvent (for liquid waste).

[e]

The date waste was first added (accumulation start date).

o Storage: Store all Parp1-IN-17 waste in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o The SAA must be at or near the point of generation and under the control of laboratory
personnel.

o Ensure secondary containment is used for liquid waste containers to prevent spills.
e Disposal Request:

o Once a waste container is full or reaches the institutional time limit for accumulation,
submit a chemical waste pickup request to your institution's EHS department.

o Do not dispose of Parp1-IN-17 down the drain or in the regular trash. This is a violation of
environmental regulations.

lll. Mandatory Visualization

The following diagram illustrates the proper disposal workflow for Parp1-IN-17.
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Parpl1-IN-17 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Parp1-IN-17 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Parp1-IN-
17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138772#parpl-in-17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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